Cas no 923586-67-8 (1(2H)-Isoquinolinone, 6-methoxy-3-(1H-pyrazol-1-yl)-)

• Product Name: 1(2H)-Isoquinolinone, 6-methoxy-3-(1H-pyrazol-1-yl)-
• CAS No: 923586-67-8
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• CID: 736621
• PubChem ID: 67319682
• Update Time: 2025-04-19

1(2H)-Isoquinolinone, 6-methoxy-3-(1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 6-methoxy-3-(1H-pyrazol-1-yl)-
• 6-methoxy-3-pyrazol-1-yl-2H-isoquinolin-1-one
• OKFPCXPHWHQRLD-UHFFFAOYSA-N
• SCHEMBL2214803
• 1-hydroxy-6-methoxy-3-(pyrazol-1-yl)isoquinoline
• 923586-67-8
• DTXSID50736822
• 6-Methoxy-3-(1H-pyrazol-1-yl)isoquinolin-1(2H)-one
• 1-hydroxy-6-methoxy-3-(pyrazol-1-yl)-isoquinoline

• Inchi： 1S/C13H11N3O2/c1-18-10-3-4-11-9(7-10)8-12(15-13(11)17)16-6-2-5-14-16/h2-8H,1H3,(H,15,17)
• InChI Key： OKFPCXPHWHQRLD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(NC(=CC=2C=1)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 241.085126602g/mol
• Monoisotopic Mass: 241.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines